Cas no 1880659-24-4 (5-chloro-2-(prop-2-yn-1-yloxy)aminobenzoic acid)

• Product Name: 5-chloro-2-(prop-2-yn-1-yloxy)aminobenzoic acid
• CAS No: 1880659-24-4
• MF: C₁₀H₈ClNO₃
• MW: 225.628421783447
• CID: 5763960
• PubChem ID: 130649470
• Update Time: 2023-12-26

5-chloro-2-(prop-2-yn-1-yloxy)aminobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-[(prop-2-yn-1-yloxy)amino]benzoic acid
• 1880659-24-4
• EN300-1449276
• 5-Chloro-2-[(prop-2-yn-1-yloxy)amino]benzoicacid
• Benzoic acid, 5-chloro-2-[(2-propyn-1-yloxy)amino]-
• 5-chloro-2-(prop-2-yn-1-yloxy)aminobenzoic acid

• Inchi： 1S/C10H8ClNO3/c1-2-5-15-12-9-4-3-7(11)6-8(9)10(13)14/h1,3-4,6,12H,5H2,(H,13,14)
• InChI Key： VJZVCFPBIUNMEN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)O)C=1)NOCC#C

Computed Properties

• Exact Mass: 225.0192708g/mol
• Monoisotopic Mass: 225.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.441±0.06 g/cm3(Predicted)
• Boiling Point: 335.6±52.0 °C(Predicted)
• pka: 3.15±0.36(Predicted)